2-(4-Fluoro-2-hydroxyphenyl)isonicotinic acid
Overview
Description
2-(4-Fluoro-2-hydroxyphenyl)isonicotinic acid (FHIA) is an organic compound belonging to the class of compounds known as carboxylic acids. It is a derivative of isonicotinic acid, and contains a fluorine atom in the para position of the phenyl ring. FHIA is an important intermediate in the synthesis of various pharmaceuticals, and has been studied for its potential applications in medicinal chemistry.
Scientific Research Applications
Solubility and Partition Coefficients in Pharmaceutical Design
The solubility of “2-(4-Fluoro-2-hydroxyphenyl)isonicotinic acid” in various solvents and its partition coefficients are critical for pharmaceutical design . These properties influence the drug’s absorption, distribution, and bioavailability. Understanding these parameters helps in predicting the compound’s behavior in different biological environments.
Material Science: Advanced Polymer Synthesis
In material science, this compound can be utilized to synthesize advanced polymers. Its unique structure could lead to polymers with specific properties like enhanced durability or thermal stability, which are valuable in creating new materials for industrial applications .
Environmental Science: Analyzing Pollutant Interactions
The compound’s interaction with environmental pollutants can be studied to understand and mitigate the effects of hazardous substances. Its ability to bind with other molecules may help in developing methods to remove or neutralize pollutants in ecosystems .
Analytical Chemistry: Chromatography and Spectroscopy
“2-(4-Fluoro-2-hydroxyphenyl)isonicotinic acid” can serve as a standard or reagent in chromatographic and spectroscopic methods. Its distinct chemical properties make it suitable for use in calibrating instruments or as a component in complex sample analysis .
Biochemistry: Enzyme Reaction Studies
This compound’s role in enzyme reactions can be explored to understand its potential effects on metabolic pathways. It could act as an inhibitor or activator for certain enzymes, providing insights into biochemical processes .
Pharmacology: Drug Development and Testing
In pharmacology, the compound can be a precursor or an active moiety in drug development. Its structural features may contribute to the therapeutic efficacy or specificity of new medications .
Agriculture: Crop Protection Chemicals
The compound’s derivatives could be synthesized to create new crop protection chemicals. Its molecular structure allows for the potential development of pesticides or herbicides with improved safety and effectiveness profiles .
Food Industry: Food Additive Research
While not directly used as a food additive, “2-(4-Fluoro-2-hydroxyphenyl)isonicotinic acid” could be involved in the synthesis of compounds that enhance food quality or shelf-life. Research in this area could lead to innovations in food preservation and safety .
properties
IUPAC Name |
2-(4-fluoro-2-hydroxyphenyl)pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8FNO3/c13-8-1-2-9(11(15)6-8)10-5-7(12(16)17)3-4-14-10/h1-6,15H,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRFYUJGNTRMAKM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)O)C2=NC=CC(=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90695520 |
Source
|
| Record name | 2-(4-Fluoro-6-oxocyclohexa-2,4-dien-1-ylidene)-1,2-dihydropyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90695520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Fluoro-2-hydroxyphenyl)isonicotinic acid | |
CAS RN |
1261919-94-1 |
Source
|
| Record name | 4-Pyridinecarboxylic acid, 2-(4-fluoro-2-hydroxyphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261919-94-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(4-Fluoro-6-oxocyclohexa-2,4-dien-1-ylidene)-1,2-dihydropyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90695520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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